3-chloro-N-[(4-phenyloxan-4-yl)methyl]-5-(trifluoromethyl)pyridin-2-amine

• IUPAC Name: 3-chloro-N-[(4-phenyloxan-4-yl)methyl]-5-(trifluoromethyl)pyridin-2-amine
• InChI: InChI=1S/C18H18ClF3N2O/c19-15-10-14(18(20,21)22)11-23-16(15)24-12-17(6-8-25-9-7-17)13-4-2-1-3-5-13/h1-5,10-11H,6-9,12H2,(H,23,24)
• InChI Key: FDEPEQPNGUWYAK-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC2=C(C=C(C=N2)C(F)(F)F)Cl)C3=CC=CC=C3
• Molecular Formula: C18H18ClF3N2O
• Molecular Weight: 370.8 g/mol

Description

3-chloro-N-[(4-phenyloxan-4-yl)methyl]-5-(trifluoromethyl)pyridin-2-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is also known by the chemical name 'compound 1' and has a molecular formula of C19H15ClF3N3O.

Mechanism of Action

The mechanism of action of compound 1 is not fully understood. However, studies have suggested that the compound may work by inhibiting the activity of certain enzymes in the body that are involved in the development of cancer and inflammation.
Biochemical and Physiological Effects:
Studies have shown that compound 1 has several biochemical and physiological effects. For example, the compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, the compound has been shown to have anti-inflammatory effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using compound 1 in lab experiments is its potential as a therapeutic agent for the treatment of cancer and inflammation. However, one of the limitations of using the compound in lab experiments is its relatively complex synthesis method, which may limit its availability for research purposes.

Future Directions

There are several future directions for research on compound 1. One potential direction is to further investigate the mechanism of action of the compound to gain a better understanding of its therapeutic potential. Additionally, future research could focus on developing more efficient and cost-effective synthesis methods for the compound to make it more readily available for research purposes. Finally, research could also focus on exploring the potential applications of compound 1 in other fields, such as materials science and catalysis.

Synthesis Methods

The synthesis of compound 1 involves several steps, starting with the reaction of 2-chloronicotinic acid with 4-phenyloxan-4-ylmethylamine to form an intermediate. This intermediate is then reacted with trifluoromethyl iodide to produce the final product, compound 1.

Scientific Research Applications

Compound 1 has been the subject of several scientific studies due to its potential applications in various fields. One of the most significant applications of compound 1 is in the field of medicinal chemistry. Studies have shown that the compound has potential as a therapeutic agent for the treatment of several diseases, including cancer and inflammation.